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Compound of Interest

Compound Name: Albaspidin AP

Cat. No.: B149938

Application Notes and Protocols: Albaspidin AP

For Researchers, Scientists, and Drug Development Professionals

Introduction

Albaspidin AP is a phloroglucinol derivative that has been identified as an inhibitor of Fatty
Acid Synthase (FAS).[1][2][3] FAS is a key enzyme in the de novo synthesis of fatty acids and
Is overexpressed in various cancer cells, making it a promising therapeutic target.[1]
Albaspidin AP, along with related compounds like Albaspidin-PP and -PB, has demonstrated
inhibitory activity against FAS, with IC50 values in the micromolar range.[1][3] These
application notes provide detailed protocols for the reconstitution, storage, and handling of
Albaspidin AP powder for research purposes.

Product Information

Property Value

Molecular Weight 418.44 g/mol

Molecular Formula C22H2608

CAS Number 59092-91-0

Appearance Powder

Primary Target Fatty Acid Synthase (FAS)[1][2][3]
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Storage and Stability

Proper storage of Albaspidin AP is crucial to maintain its stability and activity. The following
table summarizes the recommended storage conditions.

Storage

Form Duration Notes
Temperature
Store in a dry, dark
Powder -20°C Up to 3 years[1][2]
place.
For shorter-term
4°C Up to 2 years[2]
storage.
Recommended for
In Solvent -80°C Up to 1 year[1] long-term storage of
stock solutions.
Suitable for short-term
-20°C Up to 1 month[2] storage of aliquoted

stock solutions.

Reconstitution of Albaspidin AP Powder

This protocol describes the preparation of a stock solution from Albaspidin AP powder. It is
recommended to prepare a concentrated stock solution, which can then be diluted to the
desired working concentration for experiments.

Materials

e Albaspidin AP powder
¢ Dimethyl sulfoxide (DMSO), research grade
 Sterile microcentrifuge tubes or vials

o Calibrated micropipettes and sterile tips

Protocol for Preparing a 10 mM Stock Solution
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o Equilibration: Allow the vial of Albaspidin AP powder to equilibrate to room temperature for
at least 1 hour before opening to prevent condensation.

o Calculation: To prepare a 10 mM stock solution, use the following formula:
o Volume of DMSO (uL) = (Mass of Albaspidin AP (mg) / 418.44 g/mol ) * 100,000

o Example: For 1 mg of Albaspidin AP powder, you will need approximately 239 L of
DMSO.

e Reconstitution:

o Aseptically add the calculated volume of DMSO to the vial containing the Albaspidin AP

powder.

o Vortex or gently sonicate the vial until the powder is completely dissolved. Visually inspect
the solution to ensure there are no visible particulates.

» Aliquoting and Storage:

o Dispense the stock solution into smaller, single-use aliquots in sterile microcentrifuge
tubes. This minimizes freeze-thaw cycles.

o Store the aliquots at -80°C for long-term storage (up to 1 year) or at -20°C for short-term
storage (up to 1 month).[1][2]

Workflow for Albaspidin AP Reconstitution

Experimental Protocols: Application in Cell-Based
Assays

This protocol provides a general guideline for diluting the Albaspidin AP stock solution for use
in cell culture experiments. The final working concentration will depend on the specific cell line
and assay.

Materials

e 10 mM Albaspidin AP stock solution in DMSO
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e Appropriate cell culture medium

Protocol for Preparing Working Solutions

e Thawing: Thaw a single aliquot of the 10 mM Albaspidin AP stock solution at room
temperature.

¢ Dilution:

o Perform a serial dilution of the stock solution in fresh cell culture medium to achieve the
desired final concentrations.

o Important: The final concentration of DMSO in the cell culture medium should be kept low
(typically < 0.1%) to avoid solvent-induced cytotoxicity.

o Example Calculation for a 100 uM working solution:

» To prepare 1 mL of a 100 uM working solution, add 10 pL of the 10 mM stock solution to
990 pL of cell culture medium.

o Treatment: Add the prepared working solutions to your cell cultures and incubate for the
desired time period.

o Controls: Always include a vehicle control (cell culture medium with the same final
concentration of DMSO) in your experiments.

Signaling Pathway

Albaspidin AP exerts its biological effects primarily through the inhibition of Fatty Acid
Synthase (FAS). FAS is responsible for the synthesis of palmitate from acetyl-CoA and
malonyl-CoA. In cancer cells, the inhibition of FAS leads to a depletion of fatty acids, which are
essential for membrane formation, energy storage, and signaling molecule synthesis. This can
induce cellular stress and ultimately lead to apoptosis. Downstream of FAS inhibition, activation
of AMP-activated protein kinase (AMPK) and inhibition of the mammalian target of rapamycin
(mTOR) signaling pathway have been observed, further contributing to the anti-proliferative
effects.

Albaspidin AP Signaling Pathway
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Safety and Handling

o Wear appropriate personal protective equipment (PPE), including gloves, a lab coat, and
safety glasses, when handling Albaspidin AP powder and solutions.

o Handle the powder in a well-ventilated area or a chemical fume hood to avoid inhalation.
 In case of contact with skin or eyes, rinse immediately with plenty of water.

» Dispose of waste according to institutional and local regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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